3-Trityloxypropane-1,2-diol

Specification

• CAS No.: 18325-46-7
• Molecular Formula: C22H22O3
• Molecular Weight: 334.4g/mol
• IUPAC Name: 3-trityloxypropane-1,2-diol
• Standard InChI: InChI=1S/C22H22O3/c23-16-21(24)17-25-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,21,23-24H,16-17H2
• Standard InChI Key: WBIMHXTXZQKJIH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OCC(CO)O
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OCC(CO)O

Introduction

3-Trityloxypropane-1,2-diol is a chemical compound that has garnered attention in various fields, particularly in organic synthesis and pharmaceutical applications. This compound is characterized by its trityl group attached to a propane-1,2-diol backbone, which provides unique properties useful in chemical reactions and formulations.

Synthesis

The synthesis of 3-trityloxypropane-1,2-diol typically involves the reaction of propane-1,2-diol with trityl chloride in the presence of a base. This process is common in organic chemistry for protecting hydroxyl groups during multi-step syntheses.

Applications

3-Trityloxypropane-1,2-diol is used in the preparation of various compounds, including lipidic compounds for pharmaceutical applications. For instance, it is utilized in the synthesis of cleavable lipidic compounds for lipid nanoparticles (LNPs) that are designed for the delivery of nucleic acids.

Research Findings

Recent research has focused on the use of 3-trityloxypropane-1,2-diol in the development of novel lipidic compounds. These compounds are crucial for improving the delivery of polynucleotides, such as RNA or DNA, into cells. The goal is to enhance the efficiency and safety of gene therapy by reducing toxicity and improving cellular uptake.

Future Directions

Future research directions for 3-trityloxypropane-1,2-diol include exploring its potential in other pharmaceutical applications, such as drug delivery systems and the synthesis of novel therapeutic agents. Additionally, optimizing its synthesis and use in lipid nanoparticles could lead to more efficient gene therapy methods.